![molecular formula C34H28O10 B7959224 2,3,4,6-Tetra-O-benzoyl-D-galactopyranose](/img/structure/B7959224.png)
2,3,4,6-Tetra-O-benzoyl-D-galactopyranose
Overview
Description
2,3,4,6-Tetra-O-benzoyl-D-galactopyranose is a useful research compound. Its molecular formula is C34H28O10 and its molecular weight is 596.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3,4,6-Tetra-O-benzoyl-D-galactopyranose suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3,4,6-Tetra-O-benzoyl-D-galactopyranose including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Utilized in the synthesis of derivatives of 2-amino-2-deoxy-4-O-(α- and β-D-galactopyranosyl)-D-glucose, contributing to the understanding of disaccharide derivatives and their glycosylation reactions (Nifant'ev, Backinowsky, & Kochetkov, 1988).
Applied in the efficient synthesis of galabiosyl donors from 1,2,3,4,6-penta-O-acetyl-beta-D-galactopyranose, aiding in the creation of galabiose-containing oligosaccharides (Ohlsson & Magnusson, 2000).
Studied in mercaptan addition reactions to 1-O-allyl-2,3,4,6-tetra-O-acetyl-β-D-galactopyranose, providing insights into new product formations (Sidamonidze, Vardiashvili, Isakadze, & Chachua, 2007).
Involved in a new synthesis method of 4-O-α-D-galactopyranosyl-D-galactopyranose, important for understanding the synthesis of certain disaccharides related to Fabry's disease (Cox, Metzner, & Reist, 1978).
Used in the catalytic stereoselective synthesis of α-D-Galactopyranosides from various alcoholic nucleophiles, showcasing its role in enhancing stereoselectivity in glycosylation reactions (Uchiro, Miyazaki, & Mukaiyama, 1997).
Investigated for its steric control in the ring-opening polymerization of 1,6-anhydro galactose derivatives, contributing to the understanding of polymerization processes (Kobayashi, Ishii, Okada, & Schuerch, 1993).
Used as a key intermediate in oligosaccharide synthesis, specifically in the creation of β-linked, interior D-galactopyranose units (Slife, Nashed, & Anderson, 1981).
Employed in the study of O-Benzoyl side-chain conformations in saccharides, aiding in the structural analysis of complex carbohydrates (Turney, Pan, Zhang, Oliver, & Serianni, 2019).
Central to alternative syntheses and NMR studies of precursors for internal beta-D-galactopyranosyl residues in oligosaccharides (Kováč & Taylor, 1987).
Key in the conversion of aldohexopyranose to ketohexopyranose benzyl derivatives through Meerwein-Ponndorf/Oppenauer reaction (Adinolfi, Iadonisi, & Mangoni, 1996).
properties
IUPAC Name |
[(2R,3S,4S,5R)-3,4,5-tribenzoyloxy-6-hydroxyoxan-2-yl]methyl benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H28O10/c35-30(22-13-5-1-6-14-22)40-21-26-27(42-31(36)23-15-7-2-8-16-23)28(43-32(37)24-17-9-3-10-18-24)29(34(39)41-26)44-33(38)25-19-11-4-12-20-25/h1-20,26-29,34,39H,21H2/t26-,27+,28+,29-,34?/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCDYAJBVISGNLC-FBGIRCPFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@@H]([C@@H]([C@H](C(O2)O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H28O10 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
596.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4,6-Tetra-O-benzoyl-D-galactopyranose |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.